Cas no 1378764-90-9 (1-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylethan-1-one)

• Product Name: 1-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylethan-1-one
• CAS No: 1378764-90-9
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 5749588
• PubChem ID: 64542401
• Update Time: 2023-11-24

1-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• CS-0235795
• AKOS013867436
• 1-[2-(1-benzofuran-2-yl)-1,3-thiazol-4-yl]ethan-1-one
• 1-(2-(Benzofuran-2-yl)thiazol-4-yl)ethan-1-one
• 1378764-90-9
• EN300-1610773
• Ethanone, 1-[2-(2-benzofuranyl)-4-thiazolyl]-
• 1-2-(1-benzofuran-2-yl)-1,3-thiazol-4-ylethan-1-one

• Inchi： 1S/C13H9NO2S/c1-8(15)10-7-17-13(14-10)12-6-9-4-2-3-5-11(9)16-12/h2-7H,1H3
• InChI Key： HRTGGLZFBUPXSI-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)=O)N=C1C1=CC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 243.03539970g/mol
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 414.0±43.0 °C(Predicted)
• pka: -0.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans